4-acetamido-N-(2-(4-chlorophenylsulfonamido)ethyl)benzamide
Overview
Description
4-acetamido-N-(2-(4-chlorophenylsulfonamido)ethyl)benzamide , also known by other names such as p-Chloroacetanilide and N-(4-Chlorophenyl)acetamide , is a chemical compound with the molecular formula C₈H₈ClNO . It has a molecular weight of approximately 169.6 g/mol . The compound’s structure consists of an acetamide group attached to a benzene ring, with a chlorine-substituted phenyl group at one end.
Scientific Research Applications
Antioxidant Properties
This compound has been investigated for its antioxidant activity. Researchers synthesized novel benzamide derivatives, including this compound, and evaluated their antioxidant potential. The in vitro assays revealed that some of these compounds exhibited effective total antioxidant, free radical scavenging, and metal chelating activities . These properties are crucial for protecting cells from oxidative stress and preventing damage caused by free radicals.
Antibacterial Activity
The same benzamide derivatives were also tested for their antibacterial properties. In vitro experiments assessed their efficacy against both gram-positive and gram-negative bacteria. While specific results for this compound were not mentioned, the broader study demonstrated antibacterial activity against various bacterial strains . Further research could explore its potential as an antimicrobial agent.
Metabolic Stability Assessment
Another recent study focused on 2-alkythio-4-chloro-N-[imino-(heteroaryl)methyl]benzenesulfonamide derivatives. These compounds were synthesized and evaluated for anticancer activity. Among them, certain hybrids containing benzenesulfonamide and imidazole moieties exhibited high cytotoxic effects in cancer cells while sparing non-tumor cells. Additionally, metabolic stability experiments indicated their susceptibility to undergo first-phase oxidation reactions in human liver microsomes . Investigating the metabolic fate of our compound could provide valuable insights.
Other Potential Applications
While not directly explored, benzamides have been used in various fields, including drug discovery, industrial applications (such as plastics and rubber), and agriculture. Their versatility makes them intriguing candidates for further investigation .
Mechanism of Action
Target of Action
Similar compounds are known to target various enzymes and receptors, influencing cellular processes .
Mode of Action
Similar compounds are known to interact with their targets through various mechanisms, such as inhibition or activation .
Biochemical Pathways
Similar compounds are known to affect various biochemical pathways, leading to downstream effects .
Pharmacokinetics
Similar compounds are known to have various pharmacokinetic properties that influence their bioavailability .
Result of Action
Similar compounds are known to have various effects at the molecular and cellular level .
Action Environment
Similar compounds are known to be influenced by various environmental factors .
properties
IUPAC Name |
4-acetamido-N-[2-[(4-chlorophenyl)sulfonylamino]ethyl]benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18ClN3O4S/c1-12(22)21-15-6-2-13(3-7-15)17(23)19-10-11-20-26(24,25)16-8-4-14(18)5-9-16/h2-9,20H,10-11H2,1H3,(H,19,23)(H,21,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PVJKBNKZISXEQJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)C(=O)NCCNS(=O)(=O)C2=CC=C(C=C2)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18ClN3O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-acetamido-N-(2-(4-chlorophenylsulfonamido)ethyl)benzamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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